5-Benzyl-1-((2,6-dichlorophenyl)sulfonyl)-2-thioxoimidazolidin-4-one

• IUPAC Name: 5-benzyl-1-(2,6-dichlorophenyl)sulfonyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H12Cl2N2O3S2/c17-11-7-4-8-12(18)14(11)25(22,23)20-13(15(21)19-16(20)24)9-10-5-2-1-3-6-10/h1-8,13H,9H2,(H,19,21,24)
• InChI Key: UQQLIXXVKLXGQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)NC(=S)N2S(=O)(=O)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H12Cl2N2O3S2
• Molecular Weight: 415.3 g/mol

Description

5-Benzyl-1-((2,6-dichlorophenyl)sulfonyl)-2-thioxoimidazolidin-4-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as DBIM and has a molecular weight of 444.88 g/mol.

Mechanism of Action

The exact mechanism of action of DBIM is not fully understood. However, it is believed that DBIM exerts its pharmacological effects by inhibiting the activity of various enzymes and modulating various signaling pathways.
Biochemical and Physiological Effects:
DBIM has been shown to possess several biochemical and physiological effects. It has been found to inhibit the growth of various cancer cells, reduce inflammation, and exhibit anti-microbial activity. DBIM has also been shown to modulate the activity of various neurotransmitters and to possess anti-depressant and anti-anxiety effects.

Advantages and Limitations for Lab Experiments

DBIM has several advantages as a research tool. It is relatively easy to synthesize and is stable under standard laboratory conditions. However, DBIM is also toxic and should be handled with care. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on DBIM. One potential area of investigation is its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another area of research could be the development of new synthetic methods for DBIM and its derivatives. Additionally, further studies are needed to fully understand the mechanism of action of DBIM and its potential applications in various fields.

Synthesis Methods

DBIM can be synthesized using a multi-step process, which involves the reaction of 2,6-dichlorobenzene sulfonyl chloride with benzylamine to form an intermediate product. This intermediate product is then treated with thiourea and formaldehyde to yield DBIM.

Scientific Research Applications

DBIM has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. DBIM has also been shown to inhibit the activity of several enzymes, including carbonic anhydrase, cholinesterase, and tyrosinase.